3-(2,3-dihydro-1-benzofuran-5-yl)-N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]propanamide

Specification

• Molecular Formula: C21H23N3O2
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 3-(2,3-dihydro-1-benzofuran-5-yl)-N-[2-(1-methylbenzimidazol-2-yl)ethyl]propanamide
• Standard InChI: InChI=1S/C21H23N3O2/c1-24-18-5-3-2-4-17(18)23-20(24)10-12-22-21(25)9-7-15-6-8-19-16(14-15)11-13-26-19/h2-6,8,14H,7,9-13H2,1H3,(H,22,25)
• Standard InChI Key: VUMHHEMLOPHXDL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CCNC(=O)CCC3=CC4=C(C=C3)OCC4

Introduction

3-(2,3-dihydro-1-benzofuran-5-yl)-N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]propanamide is a complex organic compound with significant potential in medicinal chemistry. It features a unique molecular structure combining benzofuran and benzimidazole moieties, known for their biological activities. The compound's CAS number is 1574301-02-2, and it has a molecular weight of 335.4 g/mol.

Synthesis

The synthesis of 3-(2,3-dihydro-1-benzofuran-5-yl)-N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]propanamide typically involves the reaction of 2-amino-benzimidazole with appropriate acylating agents to form the amide bond. This process can be approached through several methodologies, often requiring multi-step organic reactions.

Mechanism of Action

The mechanism of action for this compound involves interaction with specific biological targets such as enzymes or receptors. This interaction is crucial for its potential therapeutic effects, which may include anti-cancer and anti-inflammatory activities.

Potential Applications

The primary applications of 3-(2,3-dihydro-1-benzofuran-5-yl)-N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]propanamide are anticipated in medicinal chemistry, particularly in the development of drugs targeting cancer and inflammatory diseases.

Chemical Reactions and Modifications

The compound can undergo various chemical reactions typical of amides and aromatic compounds. These reactions are essential for modifying its structure to enhance pharmacological properties or to synthesize derivatives for further study.